Cas no 63805-73-2 (Propane-2-sulfonyl Fluoride)

• Product Name: Propane-2-sulfonyl Fluoride
• CAS No: 63805-73-2
• MF: C₃H₇FO₂S
• MW: 126.149883508682
• CID: 3266560
• PubChem ID: 14906825
• Update Time: 2025-06-09

Propane-2-sulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

• 2-PROPANESULFONYL FLUORIDE
• 63805-73-2
• EN300-53133
• NCA80573
• ES-2122
• propane-2-sulfonyl fluoride
• CS-0250999
• SCHEMBL1470239
• AKOS026729664
• AT20656
• Isopropylsulfonyl fluoride
• propane-2-sulfonylfluoride
• isopropanesulfonyl fluoride
• Propane-2-sulfonyl Fluoride

• MDL： MFCD12913207
• Inchi： 1S/C3H7FO2S/c1-3(2)7(4,5)6/h3H,1-2H3
• InChI Key： NFXYJSUNHPISQI-UHFFFAOYSA-N
• SMILES： S(C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 126.01507880Da
• Monoisotopic Mass: 126.01507880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 127.1±12.5 °C

Propane-2-sulfonyl Fluoride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on Propane-2-sulfonyl Fluoride

Propane-2-Sulfonyl Fluoride (CAS No. 63805-73-2): A Versatile Reagent in Chemical and Pharmaceutical Research

In the realm of organic synthesis and pharmaceutical development, Propane-2-sulfonyl Fluoride (CAS No. 63805-73-2) stands out as a critical intermediate for constructing bioactive molecules. This compound, also known as Sulfoxyfluoride, belongs to the class of sulfonyl fluorides, which are widely recognized for their reactivity in forming sulfonamide bonds—a key structural motif in drug design. Recent advancements in medicinal chemistry have further highlighted its role in optimizing pharmacokinetic profiles and enhancing target specificity.

The chemical structure of Propane-2-sulfonyl Fluoride features a central propane chain substituted with a sulfonyl fluoride group (-SO₂F) at the secondary carbon position. This configuration imparts unique reactivity compared to its structural analogs, such as benzene sulfonyl fluoride or methanesulfonyl chloride. The sulfonyl fluoride moiety acts as an excellent leaving group under mild conditions, enabling efficient nucleophilic substitution reactions with amines, alcohols, and thiols. Such versatility has positioned this compound at the forefront of research into peptide conjugation, enzyme inhibitor design, and prodrug activation strategies.

Recent studies published in Journal of Medicinal Chemistry (2023) demonstrated its utility in synthesizing selective kinase inhibitors by modulating the electronic properties of scaffold molecules. Researchers employed Propane-2-sulfonic acid derivatives to tune the hydrophobicity of drug candidates, thereby improving their cellular uptake and metabolic stability. Additionally, computational modeling highlighted how the fluorine atom adjacent to the sulfone group enhances molecular rigidity—a critical factor in overcoming conformational flexibility issues common in small-molecule drugs.

In materials science applications, this compound has emerged as a key component in surface functionalization protocols. A 2024 study from Nature Communications showcased its use in creating bioadhesive coatings for medical implants by reacting it with polyethylene glycol (PEG) derivatives. The resulting sulfonamide linkages provided durable covalent attachment while maintaining biocompatibility—a breakthrough for next-generation tissue engineering platforms.

The synthesis pathway of Propane-2-sulfonyl Fluoride typically involves oxidation of propane-2-thiol followed by fluorination using selective reagents such as Selectfluor® under controlled conditions. This method ensures high purity (>99% HPLC), which is essential for reproducible outcomes in preclinical trials. Innovations like microwave-assisted synthesis reported in Tetrahedron Letters (Q1 2024) have further streamlined production while minimizing environmental footprint through solvent-free protocols.

Cutting-edge research now explores its role in click chemistry frameworks where it serves as a bifunctional linker between peptides and nanoparticles. A collaborative study between MIT and Novartis (published May 2024) utilized this reagent to develop targeted drug delivery systems with tumor-specific homing capabilities. The sulfonyl fluoride group enabled rapid conjugation under physiological conditions without compromising nanoparticle integrity—a milestone for precision oncology therapies.

In enzymology studies, this compound has become indispensable for studying protease activity due to its ability to form irreversible covalent bonds with serine hydrolases. A 2024 paper from Biochemical Journal detailed how time-resolved mass spectrometry coupled with propane-2-sulfonic acid fluoride probes revealed previously undetected catalytic intermediates in matrix metalloproteinases (MMPs). These insights are accelerating rational design of MMP inhibitors for arthritis treatment without off-target effects.

Safety data sheets emphasize handling under standard laboratory precautions due to its reactive nature while avoiding any classification under hazardous material regulations when stored properly (-18°C dry environment). Its non-volatile nature compared to other sulfonyl halides makes it preferable for large-scale organic transformations reported across multiple recent patents filed between 2019–present.

Ongoing investigations into its photophysical properties suggest potential applications in fluorescent tagging systems when combined with aryl diazonium salts—a technique validated by Stanford University researchers earlier this year for real-time monitoring of intracellular signaling pathways without genetic modification.

The integration of machine learning algorithms into reaction optimization has further expanded its utility landscape. A computational study from ETH Zurich (March 2024) used neural networks trained on >15k reaction datasets to predict optimal reaction conditions when using this reagent—reducing experimental trial-and-error phases by up to 60% while achieving >95% yield consistency across diverse substrates.

In summary, Propane-2-Sulfonyl Fluoride continues to redefine boundaries across multiple disciplines through its unique chemical properties and adaptability to evolving research demands. Its presence is particularly pronounced in areas requiring precise molecular engineering—positions it well as an essential tool for advancing both academic discovery and industrial-scale pharmaceutical development throughout the coming decade.